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Compound of Interest

Compound Name: 3-Methoxytangeretin

Cat. No.: B1649344 Get Quote

An In-depth Technical Guide to 3-
Methoxytangeretin
This technical guide provides a comprehensive overview of the chemical properties of 3-
Methoxytangeretin, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identifiers and Properties
3-Methoxytangeretin is a polymethoxylated flavone, a type of flavonoid compound. It is

characterized by the presence of multiple methoxy groups attached to the basic flavone

structure. The following table summarizes its key chemical identifiers and properties.
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Identifier Type Value

CAS Number 34170-18-8[1]

IUPAC Name
3,5,6,7,8-pentamethoxy-2-(4-

methoxyphenyl)chromen-4-one[1]

Molecular Formula C21H22O8[1][2]

Molecular Weight 402.4 g/mol [1]

Canonical SMILES
COC1=CC=C(C=C1)C2=C(C(=O)C3=C(O2)C(=

C(C(=C3OC)OC)OC)OC)OC[1]

InChI

InChI=1S/C21H22O8/c1-23-12-9-7-11(8-10-

12)15-18(25-3)14(22)13-16(24-2)19(26-4)21(28-

6)20(27-5)17(13)29-15/h7-10H,1-6H3[1][2]

InChIKey OBIOZWXPDBWYHB-UHFFFAOYSA-N[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or specific assays involving 3-
Methoxytangeretin are crucial for reproducible research. The following sections would

typically detail these methodologies.

(At present, specific, detailed experimental protocols for 3-Methoxytangeretin are not

available in the provided search results. Further literature review would be required to populate

this section.)

Biological Activity and Signaling Pathways
3-Methoxytangeretin, like other flavonoids, is investigated for its potential biological activities.

Understanding its mechanism of action often involves elucidating its role in cellular signaling

pathways.

(Specific signaling pathways modulated by 3-Methoxytangeretin are not detailed in the initial

search results. A hypothetical workflow for investigating such a pathway is presented below.)
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3-Methoxytangeretin
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Caption: A generalized workflow for assessing the inhibitory effect of 3-Methoxytangeretin on

a target kinase and its downstream signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1649344?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

